Cas no 264-13-1 (3-Benzoxepin)

• Product Name: 3-Benzoxepin
• CAS No: 264-13-1
• MF: C₁₀H₈O
• MW: 144.169922828674
• CID: 1427544
• PubChem ID: 3659427
• Update Time: 2025-04-20

3-Benzoxepin Chemical and Physical Properties

Names and Identifiers

• 3-Benzoxepin
• MWA8J394LK
• SCHEMBL2059126
• Q27095032
• 4,5-Benzooxepin
• DTXSID401029265
• benzo[d]oxepine
• 264-13-1

• Inchi： 1S/C10H8O/c1-2-4-10-6-8-11-7-5-9(10)3-1/h1-8H
• InChI Key： APSZPCTXHHKIQO-UHFFFAOYSA-N
• SMILES： O1C=CC2C=CC=CC=2C=C1

Computed Properties

• Exact Mass: 144.05754
• Monoisotopic Mass: 144.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 13.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines